Cas no 61123-55-5 (Benzamide, N-(1H-indol-3-ylphenylmethyl)-4-methyl-N-(4-nitrophenyl)-)

• Product Name: Benzamide, N-(1H-indol-3-ylphenylmethyl)-4-methyl-N-(4-nitrophenyl)-
• CAS No: 61123-55-5
• MF: C₂₉H₂₃N₃O₃
• MW: 461.511226892471
• CID: 491374
• PubChem ID: 71399210
• Update Time: 2025-04-19

Benzamide, N-(1H-indol-3-ylphenylmethyl)-4-methyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(1H-indol-3-ylphenylmethyl)-4-methyl-N-(4-nitrophenyl)-
• N-[1H-indol-3-yl(phenyl)methyl]-4-methyl-N-(4-nitrophenyl)benzamide
• DTXSID60820589
• N-[(1H-Indol-3-yl)(phenyl)methyl]-4-methyl-N-(4-nitrophenyl)benzamide
• 61123-55-5

• Inchi： 1S/C29H23N3O3/c1-20-11-13-22(14-12-20)29(33)31(23-15-17-24(18-16-23)32(34)35)28(21-7-3-2-4-8-21)26-19-30-27-10-6-5-9-25(26)27/h2-19,28,30H,1H3
• InChI Key： SZUUXNNUKATXTF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)N(C1C=CC(=CC=1)[N+](=O)[O-])C(C1C=CC=CC=1)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 461.17409
• Monoisotopic Mass: 461.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• PSA: 79.24